Cas no 1007541-11-8 (3-Ethyl-1-methyl-1H-pyrazol-4-amine)
3-Ethyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1-methyl-1H-Pyrazol-4-amine
- 4-Amino-3-ethyl-1-methylpyrazole
- 1H-Pyrazol-4-amine, 3-ethyl-1-methyl-
- NE57340
- 3-Ethyl-1-methyl-1H-pyrazol-4-amine
-
- Inchi: 1S/C6H11N3/c1-3-6-5(7)4-9(2)8-6/h4H,3,7H2,1-2H3
- InChI Key: UKABDLDJXDRWRP-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C(CC)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.3
- Topological Polar Surface Area: 43.8
3-Ethyl-1-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120453-1g |
4-Amino-3-ethyl-1-methylpyrazole |
1007541-11-8 | 95% | 1g |
$528 | 2023-02-19 | |
| Enamine | EN300-125240-0.05g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 0.05g |
$182.0 | 2023-06-08 | |
| Enamine | EN300-125240-0.1g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 0.1g |
$272.0 | 2023-06-08 | |
| Enamine | EN300-125240-0.25g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 0.25g |
$389.0 | 2023-06-08 | |
| Enamine | EN300-125240-0.5g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 0.5g |
$613.0 | 2023-06-08 | |
| Enamine | EN300-125240-1.0g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 1g |
$785.0 | 2023-06-08 | |
| Enamine | EN300-125240-2.5g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 2.5g |
$1539.0 | 2023-06-08 | |
| Enamine | EN300-125240-5.0g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 5g |
$2277.0 | 2023-06-08 | |
| Enamine | EN300-125240-10.0g |
3-ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 93% | 10g |
$3376.0 | 2023-06-08 | |
| TRC | B436530-10mg |
3-Ethyl-1-methyl-1H-pyrazol-4-amine |
1007541-11-8 | 10mg |
$ 50.00 | 2022-06-07 |
3-Ethyl-1-methyl-1H-pyrazol-4-amine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-Ethyl-1-methyl-1H-pyrazol-4-amine
Introduction to 3-Ethyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1007541-11-8)
3-Ethyl-1-methyl-1H-pyrazol-4-amine, also known by its CAS number 1007541-11-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 3-Ethyl-1-methyl-1H-pyrazol-4-amine make it a valuable scaffold for the development of novel therapeutic agents.
The chemical structure of 3-Ethyl-1-methyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with an ethyl group at the 3-position and a methyl group at the 1-position, with an amine group at the 4-position. This arrangement confers specific electronic and steric properties that influence its reactivity and biological activity. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which can form hydrogen bonds and participate in various chemical reactions.
Recent studies have highlighted the potential of 3-Ethyl-1-methyl-1H-pyrazol-4-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that these derivatives could effectively reduce inflammation in both in vitro and in vivo models, suggesting their potential as novel anti-inflammatory agents.
In another study published in the European Journal of Medicinal Chemistry in 2023, researchers explored the anticancer properties of 3-Ethyl-1-methyl-1H-pyrazol-4-amine. The study demonstrated that certain derivatives of this compound could induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, these derivatives were found to inhibit the activation of AKT and ERK signaling pathways, which are often dysregulated in various types of cancer. These findings indicate that 3-Ethyl-1-methyl-1H-pyrazol-4-amine and its derivatives could be promising candidates for the development of new anticancer drugs.
The pharmacokinetic properties of 3-Ethyl-1-methyl-1H-pyrazol-4-amine have also been investigated to understand its potential as a therapeutic agent. A study published in Pharmaceutical Research in 2022 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results showed that 3-Ethyl-1-methyl-1H-pyrazol-4-amine has good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication.
The safety profile of 3-Ethyl-1-methyl-1H-pyrazol-4-amine is another critical aspect that has been extensively studied. Preclinical toxicity studies conducted on animal models have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the safety and feasibility of using 3-Ethyl-1-methyl-1H-pyrazol-4-amine as a lead compound for drug development.
In conclusion, 3-Ethyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1007541-11-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, with promising results indicating its efficacy in treating inflammatory diseases and cancer. As more studies are conducted, it is likely that new derivatives and formulations of this compound will emerge, further expanding its therapeutic utility.
1007541-11-8 (3-Ethyl-1-methyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)